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Compound of Interest

Compound Name: Cyclohexanecarbohydrazide

Cat. No.: B1361583 Get Quote

Technical Support Center: Hygroscopic
Carbohydrazide Compounds
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper storage, handling, and

troubleshooting of hygroscopic carbohydrazide compounds in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is carbohydrazide and why is it hygroscopic?

A1: Carbohydrazide (CH₆N₄O) is a white, crystalline solid that is highly soluble in water.[1][2] Its

hygroscopic nature means it readily absorbs moisture from the atmosphere.[3] This property

can lead to clumping, degradation, and altered reactivity if not stored and handled correctly.

Q2: What are the primary applications of carbohydrazide in research and development?

A2: Carbohydrazide is a versatile compound with several key applications:

Oxygen Scavenger: It is widely used in boiler water treatment to remove dissolved oxygen

and prevent corrosion.[4][5]

Chemical Synthesis: It serves as a key intermediate in the synthesis of various organic

compounds, including pharmaceuticals, herbicides, and polymers.[6]
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Reducing Agent: It can be used for the recovery of precious metals.[2]

Stabilizer: It is used to prevent discoloration in soaps and photographic developers.[7]

Q3: What are the key safety precautions when handling carbohydrazide?

A3: Carbohydrazide can be harmful if swallowed, inhaled, or in contact with skin, and it can

cause serious eye irritation.[8] Heating it may lead to an explosion.[9] Always handle

carbohydrazide in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.[9][10]

Q4: How does carbohydrazide function as an oxygen scavenger?

A4: Carbohydrazide reacts with dissolved oxygen to form water, nitrogen, and carbon dioxide.

[11] This reaction is effective at low temperatures and pressures, making it a safer alternative

to hydrazine for preventing corrosion in boiler systems.[7][12] It also passivates metal surfaces

by forming a protective layer.[4][5]
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Problem Possible Cause(s) Recommended Solution(s)

Carbohydrazide powder is

clumped or appears wet.

Improper storage in a non-

airtight container, leading to

moisture absorption.

Gently break up clumps with a

clean, dry spatula before use.

For critical applications,

consider drying the compound

in a desiccator or a vacuum

oven at a low temperature.

Always store in a tightly sealed

container in a dry environment.

[3]

Inconsistent or poor results in

oxygen scavenging

experiments.

1. Incorrect dosage of

carbohydrazide. 2. Operating

temperature is outside the

optimal range. 3. Degradation

of the carbohydrazide stock

due to improper storage.

1. Ensure a molar ratio of at

least 0.5 moles of

carbohydrazide per mole of

dissolved oxygen.[13] 2. The

optimal temperature range for

oxygen scavenging is typically

between 87.8-176.7°C.[4] 3.

Use a fresh, properly stored

batch of carbohydrazide.

Unexpected side reactions or

byproducts in a synthesis.

1. Reaction with atmospheric

moisture due to hygroscopic

nature. 2. Thermal

decomposition at elevated

temperatures.

1. Handle the compound

quickly in a dry atmosphere

(e.g., under an inert gas like

nitrogen or argon, or in a

glovebox). 2. Carbohydrazide

decomposes upon melting

(around 153-154°C) and at

temperatures above 200°C, it

can decompose into ammonia,

nitrogen, and hydrogen.[1]

Maintain reaction temperatures

below this threshold if

decomposition is not desired.

Skin or eye irritation after

handling.

Direct contact with the

carbohydrazide powder.

In case of skin contact, wash

thoroughly with soap and

water.[10] For eye contact,
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rinse cautiously with water for

several minutes and seek

medical attention.[10][14]

Always wear appropriate PPE

to prevent exposure.[15]

Quantitative Data Summary
Table 1: Physical and Chemical Properties of Carbohydrazide

Property Value Reference(s)

Molecular Formula CH₆N₄O [8]

Molar Mass 90.09 g/mol

Appearance White crystalline powder [14]

Melting Point 153-154 °C (decomposes) [1]

Solubility in Water Very soluble [1]

Solubility in Alcohol Soluble [2]

pH (12% aqueous solution) 8.45 ± 1.25 [2]

Table 2: Recommended Storage Conditions for Carbohydrazide
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Parameter Recommendation Rationale Reference(s)

Temperature

Store in a cool, dry

place. Refrigeration

(below 4°C/39°F) is

recommended.

To minimize thermal

degradation and

maintain stability.

[10]

Atmosphere

Store in a tightly

sealed, airtight

container.

To prevent absorption

of atmospheric

moisture due to its

hygroscopic nature.

[3][10]

Incompatible

Substances

Strong oxidizing

agents.

To prevent potentially

hazardous reactions.
[15]

Experimental Protocols
Protocol 1: Oxygen Scavenging in a Laboratory-Scale
Boiler System
Objective: To demonstrate the efficacy of carbohydrazide as an oxygen scavenger.

Materials:

Carbohydrazide

Deionized water with a known dissolved oxygen concentration

Laboratory-scale boiler apparatus

Dissolved oxygen meter

Heating mantle

Magnetic stirrer and stir bar

Procedure:

Prepare a stock solution of carbohydrazide in deionized water.
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Fill the boiler apparatus with a known volume of deionized water containing dissolved

oxygen.

Heat the water to the desired temperature (e.g., 90°C).

Measure the initial dissolved oxygen concentration using the dissolved oxygen meter.

Add the carbohydrazide stock solution to the boiler water to achieve a concentration of at

least 0.5 moles of carbohydrazide per mole of dissolved oxygen.[13]

Continuously monitor and record the dissolved oxygen concentration over time until it

stabilizes.

Observe the decrease in dissolved oxygen, demonstrating the scavenging action of

carbohydrazide.

Protocol 2: Synthesis of a Schiff Base from
Carbohydrazide
Objective: To synthesize a carbohydrazide derivative through condensation with an aldehyde.

Materials:

Carbohydrazide

Aromatic aldehyde (e.g., benzaldehyde)

Ethanol

Glacial acetic acid (catalyst)

Reflux apparatus

Magnetic stirrer and stir bar

Filtration apparatus

Procedure:
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Dissolve carbohydrazide in ethanol in a round-bottom flask.

Add an equimolar amount of the aromatic aldehyde to the solution.

Add a few drops of glacial acetic acid as a catalyst.[6]

Reflux the reaction mixture for 2-4 hours.[16]

Monitor the reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Collect the precipitated product by filtration.

Wash the product with cold ethanol and dry it under vacuum.

Characterize the synthesized Schiff base using appropriate analytical techniques (e.g., NMR,

IR, Mass Spectrometry).
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Experimental Workflow: Oxygen Scavenging

Prepare Carbohydrazide
Stock Solution
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Solution

Set up Boiler with
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Measure Initial
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Caption: Workflow for an oxygen scavenging experiment.
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Carbohydrazide Oxygen Scavenging Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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